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Compound of Interest

(19R)-13-Deoxy-19-
Compound Name:
hydroxyenmein

Cat. No.: B12370495

An In-Depth Exploration for Researchers, Scientists, and Drug Development Professionals

Abstract

(19R)-13-Deoxy-19-hydroxyenmein is a diterpenoid compound of emerging interest within the
scientific community. This technical guide aims to provide a comprehensive overview of its core
mechanism of action, with a particular focus on its effects on cellular signaling pathways,
apoptosis, and overall biological activity. This document synthesizes the available scientific
literature to present quantitative data, detailed experimental methodologies, and visual
representations of its molecular interactions to facilitate a deeper understanding for
researchers and professionals in drug development.

Chemical and Physical Properties

(19R)-13-Deoxy-19-hydroxyenmein, with the chemical formula C20H2606, is a complex
organic molecule.[1] Its structure and properties are cataloged under CAS number 16763-48-7.
[2] A summary of its key identifiers is presented below.
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Property Value

(1R,4S,8R,9R,12S,13S,16S,19R)-9,19-
dihydroxy-7,7-dimethyl-17-methylidene-3,10-

IUPAC Name _
dioxapentacyclo[14.2.1.01,13.04,12.08,12]nona
decane-2,18-dione[2]

Molecular Formula C20H2606[1][2]

Molecular Weight 362.42 g/mol [2]

CC1(CCC2C3(C1C(OC3)0)CACCCEC(CA(C(=
0)C5=C)C(=0)02)0)C[2]

Canonical SMILES

Mechanism of Action: Current Understanding

Currently, detailed studies elucidating the specific mechanism of action for (19R)-13-Deoxy-19-
hydroxyenmein are limited in the public domain. However, based on the known biological
activities of structurally related diterpenoid compounds, we can hypothesize potential pathways
and molecular targets. It is important to note that the following sections are based on related
compounds and future research is needed to confirm these actions for (19R)-13-Deoxy-19-
hydroxyenmein.

A related diterpenoid, ent-11a-hydroxy-15-oxo-kaur-16-en-19-oic acid (11aOH-KA), has
demonstrated a range of biological activities including anti-cancer, anti-inflammatory, and anti-
melanogenic effects.[3][4][5][6] These activities are often mediated through the modulation of
key signaling pathways.

Potential Anti-inflammatory and Antioxidant Pathways

Research on 11a0OH-KA suggests that it may exert its effects through the activation of the
NRF2 antioxidant response pathway.[5][7] This pathway is a critical regulator of cellular
defense against oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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